5-(2-chloro-4-nitrophenyl)-N-(2,5-dimethylphenyl)-2-furamide

• IUPAC Name: 5-(2-chloro-4-nitrophenyl)-N-(2,5-dimethylphenyl)furan-2-carboxamide
• InChI: InChI=1S/C19H15ClN2O4/c1-11-3-4-12(2)16(9-11)21-19(23)18-8-7-17(26-18)14-6-5-13(22(24)25)10-15(14)20/h3-10H,1-2H3,(H,21,23)
• InChI Key: WVHILKBHNXWVKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=CC=C(O2)C3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C19H15ClN2O4
• Molecular Weight: 370.8 g/mol

Description

5-(2-chloro-4-nitrophenyl)-N-(2,5-dimethylphenyl)-2-furamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound, also known as CNF, belongs to a class of compounds called furan-based inhibitors, which have been shown to have a range of biological activities. In

Scientific Research Applications

5-(2-chloro-4-nitrophenyl)-N-(2,5-dimethylphenyl)-2-furamide has been shown to have a range of potential applications in scientific research. One of the most promising areas of research is in the field of cancer biology, where 5-(2-chloro-4-nitrophenyl)-N-(2,5-dimethylphenyl)-2-furamide has been shown to inhibit the proliferation of cancer cells. In addition, 5-(2-chloro-4-nitrophenyl)-N-(2,5-dimethylphenyl)-2-furamide has been shown to have anti-inflammatory properties, which could make it a potential treatment for a range of inflammatory diseases.

Mechanism of Action

The mechanism of action of 5-(2-chloro-4-nitrophenyl)-N-(2,5-dimethylphenyl)-2-furamide is not fully understood, but it is thought to involve the inhibition of certain enzymes that are involved in cell proliferation and inflammation. Specifically, 5-(2-chloro-4-nitrophenyl)-N-(2,5-dimethylphenyl)-2-furamide has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins that promote inflammation.
Biochemical and Physiological Effects:
5-(2-chloro-4-nitrophenyl)-N-(2,5-dimethylphenyl)-2-furamide has been shown to have a range of biochemical and physiological effects. In addition to its anti-inflammatory properties, 5-(2-chloro-4-nitrophenyl)-N-(2,5-dimethylphenyl)-2-furamide has been shown to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the migration and invasion of cancer cells, which could make it a potential treatment for metastatic cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-(2-chloro-4-nitrophenyl)-N-(2,5-dimethylphenyl)-2-furamide for lab experiments is its relatively low toxicity. However, one limitation is that it is not very water-soluble, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on 5-(2-chloro-4-nitrophenyl)-N-(2,5-dimethylphenyl)-2-furamide. One area of research could be to further elucidate its mechanism of action, which could lead to the development of more targeted therapies for cancer and inflammatory diseases. Another area of research could be to explore the potential of 5-(2-chloro-4-nitrophenyl)-N-(2,5-dimethylphenyl)-2-furamide as a treatment for other diseases, such as neurodegenerative diseases or cardiovascular disease. Finally, there is potential for the development of new synthetic routes to 5-(2-chloro-4-nitrophenyl)-N-(2,5-dimethylphenyl)-2-furamide that could improve its solubility and make it easier to work with in the lab.